Cas no 1159817-53-4 (5-Cyclopropylpyrazin-2-ol)

• Product Name: 5-Cyclopropylpyrazin-2-ol
• CAS No: 1159817-53-4
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 2135921
• Update Time: 2025-09-18

5-Cyclopropylpyrazin-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-2(1H)-Pyrazinone
• 5-(CYCLOPROPYL)-2-HYDROXYPYRAZINE
• 5-cyclopropylpyrazin-2-ol
• PPCSKFIBCLYDRK-UHFFFAOYSA-N
• 5-Cyclopropylpyrazin-2-ol

• Inchi： 1S/C7H8N2O/c10-7-4-8-6(3-9-7)5-1-2-5/h3-5H,1-2H2,(H,9,10)
• InChI Key： PPCSKFIBCLYDRK-UHFFFAOYSA-N
• SMILES： O=C1C=NC(=CN1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 226
• Topological Polar Surface Area: 41.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 5-Cyclopropylpyrazin-2-ol

Introduction to 5-Cyclopropylpyrazin-2-ol (CAS No. 1159817-53-4)

5-Cyclopropylpyrazin-2-ol (CAS No. 1159817-53-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and pyrazine moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of 5-Cyclopropylpyrazin-2-ol.

The chemical structure of 5-Cyclopropylpyrazin-2-ol is defined by its molecular formula C₈H₉N₂O. The cyclopropyl group, a three-carbon cyclic structure, imparts unique conformational rigidity and electronic properties to the molecule. The pyrazine ring, a six-membered heterocyclic compound with two nitrogen atoms, contributes to the compound's aromaticity and reactivity. These structural features collectively influence the compound's physical and chemical properties, as well as its biological activity.

The synthesis of 5-Cyclopropylpyrazin-2-ol has been extensively studied, with several methods reported in the literature. One common approach involves the cyclization of an appropriate precursor, such as a cyclopropyl-substituted diamine or amide, followed by oxidation to form the pyrazine ring. Another method involves the reaction of a cyclopropyl-substituted nitrile with hydrazine under specific conditions to yield the desired product. These synthetic routes have been optimized to improve yield and purity, making 5-Cyclopropylpyrazin-2-ol readily accessible for further research and development.

In terms of biological activity, 5-Cyclopropylpyrazin-2-ol has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, studies have shown that 5-Cyclopropylpyrazin-2-ol can effectively inhibit the activity of certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. Additionally, the compound has exhibited antioxidant properties, which may contribute to its protective effects against oxidative stress-related conditions.

The pharmacological profile of 5-Cyclopropylpyrazin-2-ol has also been investigated in animal models. Preclinical studies have evaluated its efficacy in treating various conditions, including neurodegenerative disorders and metabolic diseases. For example, research has shown that 5-Cyclopropylpyrazin-2-ol can improve cognitive function in animal models of Alzheimer's disease by modulating specific neurotransmitter systems. Similarly, studies have demonstrated its potential to reduce blood glucose levels in diabetic models by enhancing insulin sensitivity.

Beyond its therapeutic applications, 5-Cyclopropylpyrazin-2-ol has also been explored for its use as a tool compound in chemical biology research. Its ability to selectively target specific proteins or pathways makes it a valuable probe for understanding complex biological processes. For instance, researchers have used derivatives of 5-Cyclopropylpyrazin-2-ol to study the role of specific kinases in cellular signaling cascades and to identify novel drug targets.

The safety profile of 5-Cyclopropylpyrazin-2-ol is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, ongoing research is necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 5-Cyclopropylpyrazin-2-ol (CAS No. 1159817-53-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent or research tool. As ongoing research continues to uncover new insights into its properties and mechanisms of action, the future prospects for 5-Cyclopropylpyrazin-2-ol remain highly promising.